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Abstract
Anhydroglycinol, systematically known as 3,9-dihydroxypterocarpan, is a naturally occurring

isoflavonoid belonging to the pterocarpan class. This document provides a comprehensive

overview of the chemical structure, biosynthetic pathway, and biological relevance of

Anhydroglycinol. While detailed experimental protocols for its chemical synthesis and

exhaustive spectroscopic data are not readily available in the current literature, this guide

consolidates the existing knowledge, focusing on its role as a phytoalexin in leguminous plants,

particularly Glycine max (soybean).

Chemical Structure and Properties
Anhydroglycinol is a tetracyclic compound with the molecular formula C₁₅H₁₀O₄. Its core

structure is the 6H-[1]benzofuro[3,2-c]chromene skeleton, which is characteristic of

pterocarpans. The hydroxyl groups at positions 3 and 9 are key features of its chemical identity.

Below is a summary of the known and predicted properties of Anhydroglycinol.
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Property Value Source

Molecular Formula C₁₅H₁₀O₄ PubChem[2]

IUPAC Name
6H-[1]benzofuro[3,2-

c]chromene-3,9-diol
PubChemLite[3]

Synonyms
3,9-Dihydroxypterocarpan, 3,9-

Dihydroxypterocarpene
FooDB[1]

PubChem CID 442667 PubChem[2]

Canonical SMILES
C1C2=C(C3=C(O1)C=C(C=C3

)O)OC4=C2C=CC(=C4)O
PubChemLite[3]

InChI

InChI=1S/C15H10O4/c16-8-2-

4-11-13(5-8)18-7-12-10-3-1-

9(17)6-14(10)19-15(11)12/h1-

6,16-17H,7H2

PubChemLite[3]

InChIKey
WYIDBNAGSMCMET-

UHFFFAOYSA-N
PubChemLite[3]

Monoisotopic Mass 254.0579 g/mol PubChemLite[3]

Predicted Mass Spectrometry Data
The following data is predicted and has not been experimentally verified in the available

literature.
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Adduct m/z

[M+H]⁺ 255.06518

[M+Na]⁺ 277.04712

[M-H]⁻ 253.05062

[M+NH₄]⁺ 272.09172

[M+K]⁺ 293.02106

[M+H-H₂O]⁺ 237.05516

[M+HCOO]⁻ 299.05610

[M+CH₃COO]⁻ 313.07175

Data sourced from PubChemLite.[3]

Chemical Structure Diagram
Figure 1. Chemical Structure of Anhydroglycinol.

Experimental Protocols
Detailed experimental protocols for the chemical synthesis of Anhydroglycinol are not readily

available in the surveyed scientific literature. Its study has predominantly been in the context of

its biosynthesis in plants.

Biosynthesis in Glycine max
Anhydroglycinol is a key intermediate in the biosynthesis of the phytoalexin glyceollin in

soybean.[2] This process is catalyzed by a series of enzymes. A critical step involving

Anhydroglycinol is its hydroxylation.

Enzymatic Hydroxylation of 3,9-Dihydroxypterocarpan

Enzyme: 3,9-dihydroxypterocarpan 6a-hydroxylase (D6aH), a cytochrome P450 enzyme.[2]

[3][4]

Substrate: 3,9-dihydroxypterocarpan (Anhydroglycinol).
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Cofactors: NADPH and O₂.

Product: 3,6a,9-trihydroxypterocarpan.

Methodology: A microsomal preparation from elicitor-challenged soybean cell suspension

cultures is used as the source of the D6aH enzyme. The reaction is dependent on NADPH

and molecular oxygen. The product, 3,6a,9-trihydroxypterocarpan, can be identified and

quantified using chromatographic techniques.[2]

Signaling and Biological Activity
Anhydroglycinol's primary biological role is as a phytoalexin, a class of antimicrobial

compounds produced by plants in response to pathogen attack.[5]

Phytoalexin Biosynthetic Pathway
The biosynthesis of pterocarpans, including Anhydroglycinol, is a branch of the isoflavonoid

pathway. The pathway is induced in response to elicitors, which are molecules that signal a

pathogen attack. The final step in the formation of the pterocarpan core is a ring closure

reaction catalyzed by pterocarpan synthase (PTS).[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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